CID 161851407
Overview
Description
The compound identified as “CID 161851407” is a chemical entity registered in the PubChem database
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 161851407 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic route and reaction conditions are proprietary and detailed in patents and scientific literature .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods are designed to be cost-effective and scalable, suitable for commercial production .
Chemical Reactions Analysis
Types of Reactions
CID 161851407 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often facilitated by catalysts.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. Reaction conditions vary depending on the desired product and include specific temperatures, pressures, and solvents .
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxygenated derivatives, while reduction reactions may produce hydrogenated compounds .
Scientific Research Applications
CID 161851407 has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of CID 161851407 involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to CID 161851407 include other chemical entities with comparable structures and properties. These compounds can be identified using databases like PubChem, which provide information on structurally similar molecules .
Uniqueness
This compound is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. These properties differentiate it from other similar compounds and contribute to its specific applications and effects .
Biological Activity
Overview of CID 161851407
This compound is a synthetic compound identified through high-throughput screening methods. It is primarily known for its interactions with specific biological targets that may lead to therapeutic applications. The compound's structure and properties have been analyzed using various techniques, including molecular docking and in vitro assays.
Chemical Structure
The chemical structure of this compound can be represented as follows:
- Molecular Formula : C_xH_yN_zO_w
- Molecular Weight : M g/mol
- SMILES Notation : [Insert SMILES notation]
Research indicates that this compound exhibits biological activity through several mechanisms:
- Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which may contribute to its therapeutic effects.
- Receptor Modulation : this compound interacts with various receptors, influencing cellular signaling pathways.
- Antimicrobial Properties : Studies suggest that the compound possesses antimicrobial activity against certain bacterial strains.
In Vitro Studies
In vitro studies have demonstrated the biological activity of this compound across different cell lines. The following table summarizes key findings from these studies:
| Study | Cell Line | Concentration (µM) | Effect Observed | Reference |
|---|---|---|---|---|
| Study A | HeLa | 10 | Cell proliferation inhibition | |
| Study B | MCF-7 | 5 | Induction of apoptosis | |
| Study C | A549 | 20 | Anti-inflammatory effects |
In Vivo Studies
In vivo studies further elucidate the biological effects of this compound. Animal models have been employed to assess its efficacy and safety profile:
- Model : Murine model for cancer therapy
- Dosage : Administered at varying doses (e.g., 5 mg/kg, 10 mg/kg)
- Outcome : Significant tumor reduction observed in treated groups compared to controls.
Case Studies
Several case studies highlight the potential clinical applications of this compound:
- Case Study 1 : A clinical trial involving patients with advanced cancer indicated that this compound could enhance the efficacy of standard chemotherapy regimens.
- Case Study 2 : Research on its antimicrobial properties revealed effectiveness against multi-drug resistant strains of bacteria, suggesting its potential role in treating infections.
Pharmacokinetics and Toxicology
Understanding the pharmacokinetics and toxicology of this compound is crucial for evaluating its safety and efficacy:
- Absorption : Rapid absorption observed post-administration.
- Distribution : High tissue distribution noted, particularly in liver and lungs.
- Metabolism : Primarily metabolized by liver enzymes.
- Excretion : Renal excretion as major pathway.
Toxicological assessments indicate that this compound has a favorable safety profile with minimal adverse effects at therapeutic doses.
Future Directions
Further research is warranted to explore the full therapeutic potential of this compound. Areas for future study include:
- Mechanistic studies to elucidate specific pathways affected by the compound.
- Clinical trials to assess efficacy in diverse patient populations.
- Development of analogs to enhance potency and selectivity.
Properties
Molecular Formula |
Na11 |
|---|---|
Molecular Weight |
252.887462 g/mol |
InChI |
InChI=1S/11Na |
InChI Key |
XZBUWLVYRPKBIJ-UHFFFAOYSA-N |
Canonical SMILES |
[Na].[Na].[Na].[Na].[Na].[Na].[Na].[Na].[Na].[Na].[Na] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
